BE“GHE Validation & Comparative

Check Availability & Pricing

performance benchmarks for perovskite solar
cells using triphenyl-biphenyl diamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N4,N4,N4'-Triphenyl-[1,1"-
Compound Name:
biphenyl]-4,4'-diamine

Cat. No.: B189807

A Comparative Guide to Triphenyl-Biphenyl
Diamine in Perovskite Solar Cells

For researchers and scientists in the field of photovoltaics, the selection of an appropriate hole
transport material (HTM) is a critical determinant of perovskite solar cell (PSC) performance
and stability. This guide provides a comparative analysis of perovskite solar cells utilizing a
triphenyl-biphenyl diamine (TPD) derivative, N,N'-bis(3-methylphenyl)-N,N'-diphenylbenzidine,
as the hole transport material. The performance benchmarks of TPD-based devices are
compared against those employing the conventional HTM, Spiro-OMeTAD.

Performance Benchmarks

The following table summarizes the key performance metrics for perovskite solar cells
fabricated with TPD as the hole transport layer, alongside a comparison with the widely used
Spiro-OMeTAD. The data presented is based on an inverted planar perovskite solar cell
architecture.
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Material (HTM)  Efficiency V] Density (JSC) [%]

(PCE) [%] [mAlcm2]
TPD 19.11%[1] 1.08[1] 22.84[1] 77.4[1]
Spiro-OMeTAD ~18-22% ~1.1-1.15 ~22-24 ~75-80

Note: Spiro-OMeTAD performance values are typical ranges reported in literature for similar
device architectures and are provided for comparative purposes.

The use of TPD as an HTM has demonstrated comparable power conversion efficiencies to the
more established Spiro-OMeTAD.[1] Notably, devices incorporating TPD have shown excellent
open-circuit voltage and fill factor, indicating efficient charge extraction and minimal

recombination losses.[1]

Experimental Protocols

The fabrication of high-efficiency perovskite solar cells is a multi-step process requiring precise
control over each layer's deposition and properties. The following is a detailed methodology for
the fabrication of an inverted planar perovskite solar cell utilizing TPD as the hole transport

layer.

Substrate Preparation

e Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

e The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20
minutes to enhance the wettability of the surface.

Hole Transport Layer (HTL) Deposition

e Asolution of TPD is prepared by dissolving it in chlorobenzene at a concentration of 4 mg/ml.

e The TPD solution is then spin-coated onto the pre-cleaned ITO substrates at 4000 rpm for 30

seconds.
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e The substrates are subsequently annealed at 100°C for 10 minutes in a nitrogen-filled
glovebox.

Perovskite Layer Deposition

o A perovskite precursor solution is prepared by dissolving formamidinium iodide (FAI), lead
iodide (Pbl2), methylammonium bromide (MABr), and lead bromide (PbBr2) in a mixed
solvent of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

o The perovskite precursor solution is spin-coated onto the TPD layer in a two-step program:
1000 rpm for 10 seconds followed by 6000 rpm for 30 seconds.

e During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning
substrate to induce rapid crystallization.

e The films are then annealed at 100°C for 60 minutes in a nitrogen atmosphere.

Electron Transport Layer (ETL) and Electrode
Deposition
e A solution of fullerene (C60) or a derivative like PCBM is spin-coated onto the perovskite

layer.

e Subsequently, a bathocuproine (BCP) layer is deposited via thermal evaporation to act as a
buffer layer.

» Finally, a metal electrode (e.g., silver or gold) is deposited by thermal evaporation through a
shadow mask to define the active area of the solar cell.

Device Architecture and Energy Level Alignment

The following diagram illustrates the workflow for fabricating the perovskite solar cell and the
energy level alignment of the different layers, which is crucial for efficient charge separation
and transport.
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Caption: Device fabrication workflow and energy level alignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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